4-(5-Chloropyrimidin-2-yl)morpholine
Description
4-(5-Chloropyrimidin-2-yl)morpholine is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
Synthesis and Applications in Medicinal Chemistry
Synthesis and Biological Activity : A study by Lei et al. (2017) demonstrated a synthetic method for derivatives of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine, an intermediate that inhibited tumor necrosis factor alpha and nitric oxide. This compound was synthesized through condensation, chlorination, and nucleophilic substitution, showing potential for medicinal applications (Lei, Wang, Xiong, & Lan, 2017).
Role in Inhibiting PI3K-AKT-mTOR Pathway : A 2019 study highlighted the importance of 4-(Pyrimidin-4-yl)morpholines as key pharmacophores in inhibiting the PI3K-AKT-mTOR pathway, a significant target in cancer treatment. The morpholine oxygen in these compounds plays a crucial role in forming hydrogen bonding interactions, indicating their potential as cancer therapeutics (Hobbs et al., 2019).
Antimicrobial Properties
- Antimicrobial Screening : Desai et al. (2013) synthesized a series of compounds containing quinoline, pyrimidine, and morpholine analogs, exhibiting significant antimicrobial potency against various microbial strains. This indicates the potential of 4-(5-Chloropyrimidin-2-yl)morpholine derivatives in developing new antimicrobial agents (Desai et al., 2013).
Application in Imaging and Diagnostic Tools
- Imaging in Parkinson's Disease : Wang et al. (2017) described the synthesis of a compound related to 4-(5-Chloropyrimidin-2-yl)morpholine for imaging LRRK2 enzyme in Parkinson's disease. The study illustrates the compound's potential in developing positron emission tomography (PET) agents for neurological diagnostics (Wang, Gao, Xu, & Zheng, 2017).
Hydrogen-Bonded Structures
- Structural Analysis : A study by Orozco et al. (2008) on hydrogen-bonded structures of similar compounds emphasized the importance of the pyrimidine component's electronic polarization and its planarity, which could be relevant in designing more effective compounds (Orozco, Insuasty, Low, Cobo, & Glidewell, 2008).
properties
IUPAC Name |
4-(5-chloropyrimidin-2-yl)morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN3O/c9-7-5-10-8(11-6-7)12-1-3-13-4-2-12/h5-6H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVMXUNNLJMVWTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=C(C=N2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Chloropyrimidin-2-yl)morpholine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]acetamide](/img/structure/B2970800.png)
![(3Z)-3-{[(2,6-dichlorophenyl)methoxy]imino}-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one](/img/structure/B2970804.png)
![N-[4-[(6-Cyclopropyl-5-fluoropyrimidin-4-yl)amino]phenyl]acetamide](/img/structure/B2970805.png)
![1-(2-Chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-cyclohexylurea](/img/structure/B2970806.png)
![[5-(4-Bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl 4-chlorobenzoate](/img/structure/B2970809.png)
![N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(6-thien-2-ylpyridazin-3-yl)thio]acetamide](/img/structure/B2970814.png)
![2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(4-ethylphenyl)acetamide](/img/structure/B2970817.png)
